BUTYRONITRILE DIETHYL MALONATE

Description

Butyronitrile diethyl malonate, also known as diethyl 2-(3-cyanopropyl)malonate, is a chemical compound with the molecular formula C11H17NO4 and a molecular weight of 227.26 . It is an ester of malonic acid . This compound appears as a colorless to brown oil . It has a boiling point of 154°C at 0.5 mmHg and a density of approximately 1.077 g/cm3 . Butyronitrile diethyl malonate is soluble in chloroform and sparingly soluble in methanol .

Related to diethyl malonate, butyronitrile diethyl malonate shares a similar structure with the diethyl ester of malonic acid but includes a cyanopropyl group . Diethyl malonate (DEM) occurs naturally in grapes and strawberries and has an apple-like odor . It's utilized in the synthesis of flavorings, vitamin B1, vitamin B6, and barbiturates .

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• CAS No.: 63972-18-9
• Product Name: BUTYRONITRILE DIETHYL MALONATE
• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: diethyl 2-(3-cyanopropyl)propanedioate
• Standard InChI: InChI=1S/C11H17NO4/c1-3-15-10(13)9(7-5-6-8-12)11(14)16-4-2/h9H,3-7H2,1-2H3
• Standard InChIKey: TXBCSTVTPWJWRR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CCCC#N)C(=O)OCC
• Canonical SMILES: CCOC(=O)C(CCCC#N)C(=O)OCC
• Synonyms: Diethyl-3-cyanopropylmalonate; 2-(3-Cyanopropyl)propanedioic Acid 1,3-Diethyl Ester
• PubChem Compound: 3641060
• Last Modified: Sep 18 2023